Cas no 483-66-9 (Sphondin)

Sphondin Properties

Names and Identifiers

• Sphondin
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 6-methoxy-
• 6-methoxyfuro[2,3-h]chromen-2-one
• 6-Methoxy-furano-<2',3'-7,8>cumarin,Sphondin
• Sfondin
• 6-Methoxy-2H-furo[2,3-H]chromen-2-one
• Spectrum_000598
• SpecPlus_000144
• Spectrum4_001600
• Spectrum5_000320
• Spectrum3_001238
• Spectrum2_001759
• 6-Methoxy-2H-furo(2,3-h)-1-benzopyran-2-one
• SPECTRUM300005
• BSPBio_002716
• KBioSS_001078
• KBioGR_002220
• MLS000574845
• DivK1c_006240
• SPBio_001898
• KBio2_003646
• KBio3_002216
• KBio2_006214
• KBio2_001078
• KBi
• HY-N2429
• Q27155414
• JL77897DL4
• NS00094651
• NCGC00178511-01
• SMR000156215
• BRD-K33260002-001-06-1
• 2H-Furo[2,3-h]-1-benzopyran-2-one, 6-methoxy-
• SDCCGMLS-0066509.P001
• BRD-K33260002-001-02-0
• SCHEMBL9794931
• D70767
• HMS3340O03
• DLCJNIBLOSKIQW-UHFFFAOYSA-N
• BS-17366
• SR-01000711830
• HMS2218E05
• NCGC00095567-01
• HSDB 8482
• AKOS000277842
• 6-Methoxyangelicin
• VU0243951-5
• C18081
• SR-01000711830-2
• 483-66-9
• CCG-38810
• KBio1_001184
• CHEMBL1452868
• 6-Methoxy-2H-furo[2,3-h]-1-benzopyran-2-one
• NCGC00095567-02
• 6-Methoxy-2H-furo[2,3-H]chromen-2-one #
• AC-34341
• CS-0022643
• FT-0776678
• DTXSID20197481
• CHEBI:81486
• DTXCID30119972
• DA-77977
• 6-Methoxyfuro(2,3-h)chromen-2-one
• STK691970
• 6-Methoxy-2H-furo(2,3-H)chromen-2-one
• +Expand

• MDL： MFCD00597230
• InChIKey： DLCJNIBLOSKIQW-UHFFFAOYSA-N
• Inchi： 1S/C12H8O4/c1-14-9-6-7-2-3-10(13)16-11(7)8-4-5-15-12(8)9/h2-6H,1H3
• SMILES： O1C([H])=C([H])C2C1=C(C([H])=C1C([H])=C([H])C(=O)OC=21)OC([H])([H])[H]

Computed Properties

• Exact Mass: 216.04200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 216.042
• Heavy Atom Count: 16
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 48.7
• Molecular Weight: 216.19

Experimental Properties

• LogP: 2.54780
• PSA: 52.58000
• Refractive Index: 1.635
• Boiling Point: 413°Cat760mmHg
• Vapor Pressure: 3.8X10-6 mm Hg at 25 °C (est)
• Flash Point: 203.6°C
• Solubility: In water, 5.37X10+2 mg/L at 25 °C (est)
• Color/Form: Powder
• Density: 1.368